Cas no 16155-34-3 (Benzene,1-(butylthio)-4-chloro-)

• Product Name: Benzene,1-(butylthio)-4-chloro-
• CAS No: 16155-34-3
• MF: C₁₀H₁₃ClS
• MW: 200.728220701218
• CID: 121442
• PubChem ID: 11019903
• Update Time: 2025-07-19

Benzene,1-(butylthio)-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(butylthio)-4-chloro-
• p-chlorophenyl n-butylthio ether
• n-butyl 4-chlorophenyl sulfide
• Benzene, 1-(butylthio)-4-chloro-
• 1-butylsulfanyl-4-chlorobenzene
• 1-(BUTYLSULFANYL)-4-CHLOROBENZENE
• SCHEMBL156783
• n-butyl(4-Chlorophenyl) sulfane
• 16155-34-3

• Inchi： 1S/C10H13ClS/c1-2-3-8-12-10-6-4-9(11)5-7-10/h4-7H,2-3,8H2,1H3
• InChI Key： FHPOZBBMKUGBCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCCCC

Computed Properties

• Exact Mass: 33.98776
• Monoisotopic Mass: 200.0426493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal organides Other non-metal sulfides

Additional information on Benzene,1-(butylthio)-4-chloro-

Comprehensive Overview of Benzene,1-(butylthio)-4-chloro- (CAS No. 16155-34-3): Properties, Applications, and Industry Insights

Benzene,1-(butylthio)-4-chloro- (CAS No. 16155-34-3) is a specialized organic compound that has garnered significant attention in industrial and research applications due to its unique chemical structure. This aromatic compound features a chloro substituent at the 4-position and a butylthio group at the 1-position, making it a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₃ClS, highlights its potential for functionalization, which aligns with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for high-purity intermediates like Benzene,1-(butylthio)-4-chloro- has surged, driven by advancements in pharmaceuticals and agrochemicals. Researchers frequently search for "CAS 16155-34-3 solubility" or "butylthio benzene derivatives uses," reflecting its relevance in drug discovery and material science. The compound’s lipophilic properties and electron-withdrawing characteristics make it valuable for designing bioactive molecules, particularly in developing non-toxic catalysts and biodegradable polymers—a hotspot in eco-conscious innovation.

From a technical perspective, Benzene,1-(butylthio)-4-chloro- exhibits a boiling point of approximately 280°C and a molecular weight of 200.72 g/mol. These properties are critical for users querying "thermal stability of CAS 16155-34-3" or "chloro-substituted benzene reactions." Its stability under moderate temperatures allows for applications in high-performance coatings and electronic materials, where precision and durability are paramount. Notably, its sulfur-containing moiety contributes to its utility in ligand design for metal-organic frameworks (MOFs), a trending topic in nanotechnology.

Environmental and safety considerations are also pivotal in discussions about CAS 16155-34-3. While the compound is not classified under stringent regulatory lists, its handling requires standard organic lab protocols. Searches like "safe storage of butylthio chlorobenzene" emphasize the industry’s focus on responsible chemical management. Recent studies explore its low ecotoxicity profile, aligning with the global shift toward benign-by-design chemicals—a key theme in circular economy initiatives.

Innovative applications of Benzene,1-(butylthio)-4-chloro- extend to flavor and fragrance industries, where its subtle aromatic notes are exploited. Queries such as "chloro benzene derivatives in perfumery" highlight this niche use. Furthermore, its role in photovoltaic materials research addresses the growing interest in renewable energy solutions, making it a compound of interest for "solar cell additives" and "organic semiconductors."

In summary, Benzene,1-(butylthio)-4-chloro- (CAS No. 16155-34-3) exemplifies the intersection of traditional chemistry and modern innovation. Its adaptability across sectors—from life sciences to sustainable technology—positions it as a critical component in advancing green chemistry and material science. As industries prioritize eco-friendly alternatives and multifunctional compounds, this benzene derivative continues to inspire cutting-edge research and practical solutions.